Cas no 21101-88-2 (3-methylpentanenitrile)

• Product Name: 3-methylpentanenitrile
• CAS No: 21101-88-2
• MF: C₆H₁₁N
• MW: 97.1582415103912
• MDL: MFCD02258717
• CID: 864470
• PubChem ID: 11829373
• Update Time: 2025-06-11

3-methylpentanenitrile Chemical and Physical Properties

Names and Identifiers

• pentanenitrile, 3-methyl-
• 3-methylpentanenitrile
• 3-Methyl-pentannitril
• 3-Methyl-pentanonitril
• 3-METHYLVALERONITRILE
• Pentanenitrile,3-methyl

• MDL： MFCD02258717
• Inchi： 1S/C6H11N/c1-3-6(2)4-5-7/h6H,3-4H2,1-2H3
• InChI Key： MMRQLDRBAXLMRH-UHFFFAOYSA-N
• SMILES： N#CCC(C)CC

Computed Properties

• Exact Mass: 97.08910
• Monoisotopic Mass: 97.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 77.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 0.8021
• Melting Point: -32.8°C (estimate)
• Boiling Point: 151.85°C
• Refractive Index: 1.4088
• PSA: 23.79000
• LogP: 1.94618

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles

Additional information on 3-methylpentanenitrile

Comprehensive Guide to 3-Methylpentanenitrile (CAS No. 21101-88-2): Properties, Applications, and Industry Insights

3-Methylpentanenitrile (CAS No. 21101-88-2) is a versatile organic compound belonging to the nitrile family, characterized by its molecular formula C₆H₁₁N. This colorless to pale yellow liquid is widely recognized for its role as a key intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. With a growing demand for sustainable and high-performance chemical solutions, 3-methylpentanenitrile has garnered significant attention in research and industrial applications.

The compound's unique structure, featuring a nitrile group (–CN) attached to a branched alkyl chain, contributes to its reactivity and solubility in organic solvents. Industries value 3-methylpentanenitrile for its ability to undergo reactions such as hydrolysis, reduction, and cyclization, making it indispensable for producing flavoring agents, pharmaceutical precursors, and polymer modifiers. Recent studies highlight its potential in green chemistry initiatives, aligning with the global shift toward eco-friendly manufacturing processes.

One of the most frequently searched questions about 3-methylpentanenitrile is its synthesis method. Typically, it is produced via the hydrocyanation of alkenes or through the dehydration of oximes. Researchers are also exploring enzymatic routes to enhance yield and reduce environmental impact. Another trending topic is its safety profile—while the compound is not classified as hazardous under standard conditions, proper handling protocols are recommended to avoid skin or eye irritation.

In the pharmaceutical sector, 3-methylpentanenitrile serves as a precursor for active pharmaceutical ingredients (APIs). Its derivatives are investigated for their potential in central nervous system (CNS) drug development, a hot topic in 2024 due to rising neurological disorder cases. Additionally, agrochemical manufacturers utilize this nitrile to create crop protection agents, addressing the increasing demand for food security solutions.

From an SEO perspective, long-tail keywords like "3-methylpentanenitrile suppliers", "CAS 21101-88-2 price trends", and "nitrile compound applications" reflect user intent in commercial and academic searches. Analytical techniques such as GC-MS and NMR spectroscopy are commonly associated with quality verification of this compound, further driving technical queries.

Innovations in catalysis and process optimization have recently improved the cost-efficiency of 3-methylpentanenitrile production. Companies are investing in flow chemistry systems to scale up output while minimizing waste—a critical factor for ESG (Environmental, Social, and Governance) compliance. This aligns with the broader industry focus on circular economy principles.

In conclusion, 3-methylpentanenitrile (CAS No. 21101-88-2) exemplifies the intersection of chemistry and sustainability. Its multifaceted applications—from life sciences to material engineering—underscore its importance in modern industrial workflows. As research continues to uncover new derivatives and synthetic pathways, this compound is poised to remain a focal point in specialty chemical markets.